Cas no 1105210-66-9 (4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide)

• Product Name: 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide
• CAS No: 1105210-66-9
• MF: C₁₈H₁₉F₃N₄O₃S
• MW: 428.428673028946
• CID: 6216324
• PubChem ID: 42173225
• Update Time: 2025-10-19

4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide
• 1105210-66-9
• 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide
• 4-((6-acetamidopyridazin-3-yl)thio)-N-(2-methoxy-5-(trifluoromethyl)phenyl)butanamide
• F5248-0200
• VU0638696-1
• AKOS024502532

• Inchi： 1S/C18H19F3N4O3S/c1-11(26)22-15-7-8-17(25-24-15)29-9-3-4-16(27)23-13-10-12(18(19,20)21)5-6-14(13)28-2/h5-8,10H,3-4,9H2,1-2H3,(H,23,27)(H,22,24,26)
• InChI Key： FGAHDOLRRZVXNR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(C)=O)N=N1)CCCC(NC1C=C(C(F)(F)F)C=CC=1OC)=O

Computed Properties

• Exact Mass: 428.11299614g/mol
• Monoisotopic Mass: 428.11299614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide

4-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide (CAS No. 1105210-66-9)

4-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide (hereafter referred to as the compound) is a highly specialized organic compound with the CAS registry number 1105210-66-9. This compound belongs to the class of sulfonamides and features a complex structure incorporating a pyridazine ring, an acetamide group, and a trifluoromethyl-substituted phenyl group. The molecule's intricate design makes it a subject of interest in both academic research and industrial applications, particularly in the fields of pharmacology and materials science.

The compound's structure is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The pyridazine ring is further substituted with an acetamide group at position 6, contributing to the molecule's stability and reactivity. At position 3 of the pyridazine ring, there is a sulfanyl group (-S-) that connects to a butanamide moiety. This butanamide group is further substituted with a methoxy group (-OCH3) at position 2 and a trifluoromethyl group (-CF3) at position 5 on the phenyl ring. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide in drug discovery. Researchers have explored its role as a potential inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's ability to interact with enzyme active sites, thereby improving its inhibitory potency. Additionally, the methoxy group at position 2 of the phenyl ring contributes to the molecule's solubility and bioavailability, making it a favorable candidate for pharmacological studies.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The synthesis begins with the preparation of the pyridazine derivative, followed by the introduction of the acetamide group at position 6. The sulfanyl group is then introduced at position 3 via a thiolation reaction. Finally, the butanamide moiety is coupled to the sulfanyl group using appropriate coupling agents, resulting in the final product.

From an analytical standpoint, 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-[2-methoxy-5-(trifluoromethyl)phenyl]butanamide has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the compound's purity and structural integrity, ensuring its reliability for further studies.

The compound's applications extend beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The pyridazine ring's aromaticity and conjugation capabilities enhance its electronic conductivity, while the trifluoromethyl group improves its thermal stability. These attributes make it an attractive material for next-generation electronic devices.

Furthermore, recent advancements in green chemistry have led to investigations into more sustainable methods for synthesizing 4-[(6-acetamidopyridazin-3